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Compound of Interest

Compound Name: Lipid 119-23

Cat. No.: B15551104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lipid 119-23 is a novel, ionizable cationic lipid developed for the efficient in vivo delivery of

messenger RNA (mRNA) via lipid nanoparticles (LNPs).[1][2][3] Preclinical studies have

demonstrated its superior transfection efficiency in various tissues, including muscle and

immune cells within the liver, spleen, and lungs, when compared to established benchmark

lipids such as SM-102 and DLin-MC3-DMA.[1][3] These application notes provide detailed

protocols for the formulation of Lipid 119-23 LNPs, in vivo administration, and assessment of

transfection efficiency, enabling researchers to leverage this advanced delivery vehicle for their

therapeutic and research applications.

Quantitative Data Summary
The following tables summarize the comparative in vivo transfection efficiency of Lipid 119-23
with other widely used ionizable lipids.

Table 1: Intramuscular (i.m.) mRNA Delivery in Mice
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Ionizable
Lipid

Reporter
Gene

Dosage
(mg/kg)

Transfectio
n Efficiency
(Total Flux,
photons/s)

Fold
Increase vs.
SM-102

Fold
Increase vs.
DLin-MC3-
DMA

Lipid 119-23 Luciferase 0.5 ~8.0 x 10^8 ~10 ~5

SM-102 Luciferase 0.5 ~8.0 x 10^7 1 -

DLin-MC3-

DMA
Luciferase 0.5 ~1.6 x 10^8 - 1

Data extrapolated from graphical representations in Li et al., 2024. Actual values may vary

based on experimental conditions.

Table 2: Intravenous (i.v.) mRNA Delivery to Immune Cells in Spleen (tdTomato+ cells)

Ionizable
Lipid

Reporter
Gene

Dosage
(mg/kg)

Cell Type
%
Transfected
Cells

Fold
Increase vs.
SM-102

Lipid 119-23
mCre

(tdTomato)
0.25 T cells ~15% ~3

SM-102
mCre

(tdTomato)
0.25 T cells ~5% 1

Lipid 119-23
mCre

(tdTomato)
0.25 B cells ~20% ~4

SM-102
mCre

(tdTomato)
0.25 B cells ~5% 1

Lipid 119-23
mCre

(tdTomato)
0.25

Dendritic

Cells
~25% ~5

SM-102
mCre

(tdTomato)
0.25

Dendritic

Cells
~5% 1
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Data extrapolated from graphical representations in Li et al., 2024. Actual values may vary

based on experimental conditions.

Signaling Pathway and Experimental Workflows
Cellular Uptake and Endosomal Escape of Lipid 119-23
LNPs
The following diagram illustrates the proposed mechanism of cellular uptake and endosomal

escape of mRNA-loaded LNPs.
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Preparation

In Vivo Experiment

Analysis

1. LNP Formulation
(Microfluidic Mixing)

2. LNP Characterization
(Size, PDI, Encapsulation)

3. Administration to Animal Model
(e.g., Mouse via i.v. or i.m.)

4. Monitoring & Tissue Harvest

5. Quantification of Transfection
(e.g., Luciferase Assay, Flow Cytometry)

6. Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

